Cas no 218625-67-3 (Benzenethiol, 4,4'-thiobis[2-methyl-)

• Product Name: Benzenethiol, 4,4'-thiobis[2-methyl-
• CAS No: 218625-67-3
• MF: C₁₄H₁₄S₃
• MW: 278.455959796906
• CID: 1404632
• PubChem ID: 71358195
• Update Time: 2025-04-20

Benzenethiol, 4,4'-thiobis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-methyl-4-sulfanylphenyl)sulfanylbenzenethiol
• 4,4'-Sulfanediylbis(2-methylbenzene-1-thiol)
• SCHEMBL16012706
• 218625-67-3
• DTXSID80782216
• Benzenethiol, 4,4'-thiobis[2-methyl-

• Inchi： 1S/C14H14S3/c1-9-7-11(3-5-13(9)15)17-12-4-6-14(16)10(2)8-12/h3-8,15-16H,1-2H3
• InChI Key： UMRAPFOXRCGLPS-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1)S)C1=CC=C(C(C)=C1)S

Computed Properties

• Exact Mass: 278.02592
• Monoisotopic Mass: 278.02576397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 0